Cas no 67192-42-1 (3-METHYL-4-NITROBENZOTRIFLUORIDE)

3-METHYL-4-NITROBENZOTRIFLUORIDE Properties

Names and Identifiers

• 2-METHYL-1-NITRO-4-(TRIFLUOROMETHYL)BENZENE
• 3-Methyl-4-nitrobenzotrifluoride
• 3-METHYL-4-NITROBENZOTRIFLUOROIDE
• Benzene,2-methyl-1-nitro-4-(trifluoromethyl)-
• EN300-178583
• Benzene, 2-methyl-1-nitro-4-(trifluoromethyl)-
• 4-(Trifluoromethyl)-2-methyl-1-nitrobenzene
• MFCD00042323
• A21482
• AKOS005256516
• PCCXJSOGGOWRJC-UHFFFAOYSA-N
• AM82889
• SCHEMBL3778792
• CS-0454789
• F0001-1777
• CL9285
• 2-nitro-5-trifluoromethyltoluene
• DTXSID50217449
• 67192-42-1
• AS-46279
• FT-0605548
• FT-0650611
• 3-Methyl-4-nitrobenzotrifluoride, AldrichCPR
• BBL100967
• STL554761
• 2-methyl-1-nitro-4-(trifluoromethyl)benzene
• +Expand

• MDL： MFCD00042323
• InChIKey： PCCXJSOGGOWRJC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6F3NO2/c1-5-4-6(8(9,10)11)2-3-7(5)12(13)14/h2-4H,1H3
• SMILES： CC1=CC(=CC=C1[N+](=O)[O-])C(F)(F)F

Computed Properties

• Exact Mass: 205.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.03506292g/mol
• Heavy Atom Count: 14
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• LogP: 3.44520
• PSA: 45.82000
• Boiling Point: 90°C 10mm

3-METHYL-4-NITROBENZOTRIFLUORIDE Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Risk Phrases： 20/21/22-36/37/38-36
• HazardClass：IRRITANT-HARMFUL

3-METHYL-4-NITROBENZOTRIFLUORIDE Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%